Cas no 776238-71-2 (1H-Imidazole,5-[(3-chloropropoxy)methyl]-)

1H-Imidazole,5-[(3-chloropropoxy)methyl]- structure
776238-71-2 structure
Product Name:1H-Imidazole,5-[(3-chloropropoxy)methyl]-
CAS No:776238-71-2
MF:C7H11ClN2O
MW:174.628040552139
CID:552754
PubChem ID:20557762
Update Time:2025-04-19

1H-Imidazole,5-[(3-chloropropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,5-[(3-chloropropoxy)methyl]-
    • 1H-Imidazole,4-[(3-chloropropoxy)methyl]- (9CI)
    • 4-((3-Chloropropoxy)methyl)-1H-imidazole
    • SCHEMBL11360202
    • 776238-71-2
    • Inchi: 1S/C7H11ClN2O/c8-2-1-3-11-5-7-4-9-6-10-7/h4,6H,1-3,5H2,(H,9,10)
    • InChI Key: ZLBJQLAFROIERK-UHFFFAOYSA-N
    • SMILES: ClCCCOCC1=CN=CN1

Computed Properties

  • Exact Mass: 174.056
  • Monoisotopic Mass: 174.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.9A^2
  • XLogP3: 0.7
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